N-(2-cyanophenyl)-2-{[5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-[(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H12N6OS/c17-9-12-3-1-2-4-13(12)19-14(23)10-24-16-20-15(21-22-16)11-5-7-18-8-6-11/h1-8H,10H2,(H,19,23)(H,20,21,22)
• InChI Key: BEBHSIAVHZOGLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=O)CSC2=NNC(=N2)C3=CC=NC=C3
• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, where components like 1,2,4-triazole-thiol and chloroacetamide derivatives react in the presence of catalysts such as anhydrous potassium carbonate. This process is usually followed by various characterization techniques, including NMR, mass spectrometry, IR spectroscopy, and elemental analysis, to confirm the structure of the synthesized compounds (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Molecular Structure Analysis

The detailed molecular structure of such compounds can be elucidated using X-ray diffractometry, which helps in understanding the spatial arrangement of atoms and the geometry of the molecule. This analysis is crucial for determining how the compound might interact with biological targets or participate in chemical reactions (Castiñeiras, García-Santos, & Manuel Saa, 2018).

Chemical Reactions and Properties

These compounds often serve as precursors for further chemical transformations, leading to a variety of heterocyclic compounds. The presence of functional groups such as the acetamide moiety and the triazole ring opens up pathways for nucleophilic substitution reactions, cyclization, and modifications that can alter the compound's chemical properties and biological activity (Aly & Nassar, 2004).